N-[3-(acetylamino)phenyl]-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C16H15FN2O3/c1-11(20)18-12-5-4-6-13(9-12)19-16(21)10-22-15-8-3-2-7-14(15)17/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: ASOBTWMYMILIKW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)COC2=CC=CC=C2F
• Molecular Formula: C16H15FN2O3
• Molecular Weight: 302.30 g/mol

Description

N-[3-(acetylamino)phenyl]-2-(2-fluorophenoxy)acetamide, commonly known as AFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. AFA is a derivative of acetaminophen and has been shown to possess analgesic and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of AFA is not fully understood. However, it is believed that AFA exerts its analgesic and anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation. AFA has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. By inhibiting HDACs, AFA can induce apoptosis in cancer cells.
Biochemical and Physiological Effects
AFA has been shown to possess analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. AFA has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential chemotherapeutic agent. AFA has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of AFA is its ease of synthesis. AFA can be obtained in high yields using a relatively simple synthesis method. AFA has also been shown to be well-tolerated in animal studies, making it a promising candidate for further research. However, one of the limitations of AFA is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of AFA. One potential direction is the development of AFA as a novel analgesic and anti-inflammatory agent. AFA has been shown to possess potent analgesic and anti-inflammatory properties, and further research could lead to the development of new drugs that are more effective and have fewer side effects than currently available treatments. Another potential direction is the development of AFA as a chemotherapeutic agent. AFA has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the treatment of cancer. Further research could lead to the development of new drugs that are more effective and have fewer side effects than currently available treatments.
Conclusion
In conclusion, AFA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. AFA possesses analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. AFA has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential chemotherapeutic agent. Further research is needed to fully understand the mechanism of action of AFA and to develop new drugs that are more effective and have fewer side effects than currently available treatments.

Synthesis Methods

The synthesis of AFA involves the reaction of 2-fluorophenol with 3-acetamidophenylboronic acid in the presence of a palladium catalyst. The resulting product is then treated with chloroacetyl chloride to obtain AFA. The synthesis of AFA is a relatively simple process, and the compound can be obtained in high yields.

Scientific Research Applications

AFA has been extensively studied for its potential applications in the field of medicine. It has been shown to possess analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. AFA has also been studied for its potential use in the treatment of cancer. Studies have shown that AFA can inhibit the growth of cancer cells and induce apoptosis, making it a potential chemotherapeutic agent.